Cas no 128-04-1 (Dimethyldithiocarbamic Acid Sodium Salt)

• Product name: Dimethyldithiocarbamic Acid Sodium Salt
• CAS No: 128-04-1
• MF: C₃H₆NNaS₂
• MW: 143.2062
• MDL: MFCD00044839
• CID: 36199
• PubChem ID: 87567354

Dimethyldithiocarbamic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium Dimethyldithiocarbamate
• SDD
• Sodium N-dimethyl-dithiocarbaminate
• DIMETHYLDITHIOCARBAMIC ACID SODIUM SALT
• N,N-DIMETHYLDITHIOCARBAMATE SODIUM SALT
• SODIUM N,N-DIMETHYLDITHIOCARBAMATE
• SDMC
• acetosdd40
• Sodium Dimethyldithiocarbamate Dihydrate
• The beauty of sodium
• Dibam
• Dimethyldithiocarbamic Acid Sodium Salt Dihydrate
• msl
• dmdk
• sddc
• DIRAM
• sodam
• dibama
• vinstop
• carbam-s
• vinditat
• 福美钠
• Sodium dimethylcarbamodithioate
• Sodium dimethyl dithiocarbamate
• Carbamodithioic acid, dimethyl-, sodium salt
• Methyl namate
• Thiostop N
• Vulnopol NM
• Alcobam NM
• Dibam A
• Wing Stop B
• Sharstop 204
• Brogdex 555
• Aceto SDD 40
• Steriseal liquid #40
• 769GO8W6QQ
• sodium N,N-dimethylcarbamodithioate
• Dimethyldithiocarbamate sodium dihydrate
• Sodium dimethylaminocarbodithioate
• Sodium dimethyl
• Sodium Dimethyldithiocarbamate Dihydrate
• Dimethyldithiocarbamic Acid Sodium Salt

• MDL： MFCD00044839
• Inchi： 1S/C3H7NS2.Na/c1-4(2)3(5)6;/h1-2H3,(H,5,6);/q;+1/p-1
• InChI Key： VMSRVIHUFHQIAL-UHFFFAOYSA-M
• SMILES： [S-]C(N(C([H])([H])[H])C([H])([H])[H])=S.[Na+]
• BRN： 3569024

Computed Properties

• Exact Mass: 142.98400
• Monoisotopic Mass: 142.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or nearly white crystals
• Density: 1.17
• Melting Point: 294-296°C
• Boiling Point: 130℃
• Flash Point: 32 °C
• PSA: 60.63000
• LogP: 1.03040
• Color/Form: ~40% in H2O
• Solubility: dissolve in water

Dimethyldithiocarbamic Acid Sodium Salt Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H341-H370-H373-H410
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P312+P330-P308+P311-P391-P405-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• RTECS：FD3500000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36
• TSCA：Yes

Dimethyldithiocarbamic Acid Sodium Salt Customs Data

• HS CODE：29302000
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Pesticide Chemicals Pesticides Disinfectant
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pesticide Chemicals Pesticide Intermediates

Additional information on Dimethyldithiocarbamic Acid Sodium Salt

Introduction to Dimethyldithiocarbamic Acid Sodium Salt (CAS No. 128-04-1)

Dimethyldithiocarbamic Acid Sodium Salt, with the chemical formula corresponding to its CAS number CAS No. 128-04-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its more descriptive name Dimethyldithiocarbamic Acid Sodium Salt, has garnered attention due to its versatile applications and the growing body of research that underscores its potential in various biochemical processes.

The compound belongs to a class of molecules known as dithiocarbamates, which are widely recognized for their diverse chemical properties and biological activities. Dimethyldithiocarbamic Acid Sodium Salt, in particular, has been studied for its role in enzyme inhibition, metal chelation, and as an intermediate in the synthesis of more complex pharmaceutical agents. Its sodium salt form enhances solubility, making it more amenable for use in aqueous-based biological systems.

In recent years, the study of Dimethyldithiocarbamic Acid Sodium Salt has seen significant advancements, particularly in understanding its mechanisms of action and potential therapeutic applications. Research has highlighted its efficacy in modulating inflammatory responses and oxidative stress, which are key factors in numerous pathological conditions. The compound's ability to interact with biological molecules at the molecular level has opened new avenues for drug development.

One of the most compelling areas of research involving Dimethyldithiocarbamic Acid Sodium Salt is its application as a chelating agent. Chelation therapy involves the use of compounds that can bind tightly to metal ions, facilitating their removal from biological systems. This property is particularly relevant in conditions where metal toxicity is a concern, such as in cases of heavy metal poisoning. The compound's structure allows it to form stable complexes with various metal ions, making it a promising candidate for therapeutic intervention.

Furthermore, Dimethyldithiocarbamic Acid Sodium Salt has been explored for its potential role in cancer therapy. Studies have demonstrated that it can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt critical cellular pathways involved in cancer progression. The compound's mechanism of action involves inhibiting key enzymes and proteins that drive tumor growth and survival.

The pharmacokinetic properties of Dimethyldithiocarbamic Acid Sodium Salt have also been subjects of extensive research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary studies suggest that the sodium salt form exhibits good bioavailability and rapid distribution throughout the body, which could make it an effective candidate for systemic treatments.

In addition to its therapeutic applications, Dimethyldithiocarbamic Acid Sodium Salt has shown promise in agricultural chemistry. Its derivatives have been investigated as potential fungicides and herbicides due to their ability to inhibit fungal growth and plant pathogens. This dual utility highlights the compound's broad applicability across different scientific domains.

The synthesis of Dimethyldithiocarbamic Acid Sodium Salt involves well-established chemical methodologies that ensure high purity and yield. The process typically involves the reaction of dimethylamine with carbon disulfide followed by neutralization with sodium hydroxide. Advances in synthetic chemistry have enabled researchers to optimize these reactions, leading to more efficient and environmentally friendly production methods.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like Dimethyldithiocarbamic Acid Sodium Salt. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before reaching clinical trials or market release. Regulatory bodies such as the FDA and EMA provide guidelines that manufacturers must adhere to, ensuring safety and efficacy.

The future prospects for Dimethyldithiocarbamic Acid Sodium Salt are promising, with ongoing research aiming to uncover new therapeutic applications and improve existing formulations. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable clinical treatments. As our understanding of biochemical pathways continues to evolve, so too will the applications of this versatile compound.